3-(3-Methoxypropyl)-3,4,7,12-tetrahydro-1H-(1,2,5)triazepino(1,2-b)phthalazine-1,5(2H)-dione
Description
Properties
CAS No. |
81215-73-8 |
|---|---|
Molecular Formula |
C16H21N3O3 |
Molecular Weight |
303.36 g/mol |
IUPAC Name |
3-(3-methoxypropyl)-2,4,7,12-tetrahydro-[1,2,5]triazepino[1,2-b]phthalazine-1,5-dione |
InChI |
InChI=1S/C16H21N3O3/c1-22-8-4-7-17-11-15(20)18-9-13-5-2-3-6-14(13)10-19(18)16(21)12-17/h2-3,5-6H,4,7-12H2,1H3 |
InChI Key |
BNFBKSOAJOKZBT-UHFFFAOYSA-N |
Canonical SMILES |
COCCCN1CC(=O)N2CC3=CC=CC=C3CN2C(=O)C1 |
Origin of Product |
United States |
Biological Activity
3-(3-Methoxypropyl)-3,4,7,12-tetrahydro-1H-(1,2,5)triazepino(1,2-b)phthalazine-1,5(2H)-dione is a complex organic compound with a unique structure that incorporates a triazepine core fused with a phthalazine moiety. Its molecular formula is , and it has garnered attention for its potential biological activities in medicinal chemistry. This article aims to explore the biological activity of this compound based on diverse research findings.
Structural Characteristics
The compound features a triazepine ring system attached to a phthalazine structure. This unique configuration may influence its interaction with biological targets. Table 1 summarizes the structural features and molecular properties of the compound.
| Property | Value |
|---|---|
| Molecular Formula | C16H21N3O3 |
| Molecular Weight | 305.36 g/mol |
| CAS Number | 81215-73-8 |
| SMILES | N12N(C(CN(CC1=O)CCCOC)=O)Cc3c(C2)cccc3 |
Biological Activities
Research indicates that compounds similar to 3-(3-Methoxypropyl)-3,4,7,12-tetrahydro-1H-(1,2,5)triazepino(1,2-b)phthalazine-1,5(2H)-dione exhibit significant biological activities. These include:
- Anticancer Activity : Phthalazine derivatives have been reported to possess anticancer properties. Studies suggest that modifications in the phthalazine structure can enhance anti-proliferative effects against various human tumor cell lines .
- Antimicrobial Properties : The compound's structural analogs have shown antimicrobial activity. For instance, phthalazine derivatives have been evaluated for their efficacy against bacterial strains and fungi .
- Neuropharmacological Effects : Certain derivatives of phthalazine have been identified as non-competitive antagonists of AMPA receptors, indicating potential use in treating neurological disorders .
The mechanisms underlying the biological activities of this compound are still being elucidated. However, several studies provide insights into its potential pathways:
- Receptor Interaction : Molecular docking studies have shown that phthalazine derivatives can bind to various receptors involved in neurotransmission and cancer proliferation pathways .
- Enzyme Inhibition : Some derivatives have demonstrated the ability to inhibit enzymes related to tumor growth and inflammation .
Case Studies
Several case studies highlight the biological activity of compounds related to 3-(3-Methoxypropyl)-3,4,7,12-tetrahydro-1H-(1,2,5)triazepino(1,2-b)phthalazine-1,5(2H)-dione:
- Antitumor Activity : A study on structurally similar phthalazine derivatives indicated enhanced anti-proliferative effects against breast cancer cell lines when specific functional groups were introduced .
- Antimicrobial Efficacy : Another case study evaluated the antimicrobial properties of phthalazine derivatives against resistant bacterial strains and found promising results that warrant further exploration .
Scientific Research Applications
Anticancer Activity
Research has indicated that derivatives of phthalazine and triazepine exhibit significant anticancer properties. For instance:
- A study by Arshad et al. highlighted the effectiveness of triazine derivatives in inhibiting cancer cell proliferation through mechanisms involving apoptosis and cell cycle arrest .
- Another investigation into similar compounds demonstrated their ability to target specific cancer types such as breast and lung cancer cells .
Antimicrobial Properties
Compounds containing phthalazine frameworks have shown promising antimicrobial activity:
- A series of studies reported that phthalazine derivatives possess activity against various bacterial strains including Staphylococcus aureus and Escherichia coli .
- The incorporation of methoxypropyl groups has been suggested to enhance solubility and bioavailability, leading to improved antimicrobial efficacy .
Neuroprotective Effects
Recent research has also explored the neuroprotective potential of triazepino-phthalazine derivatives:
- In vitro studies suggest that these compounds may protect neuronal cells from oxidative stress and apoptosis .
- The neuroprotective effects are attributed to their ability to modulate neurotransmitter systems and reduce neuroinflammation .
Case Studies
Several case studies have documented the synthesis and biological evaluation of compounds related to 3-(3-Methoxypropyl)-3,4,7,12-tetrahydro-1H-(1,2,5)triazepino(1,2-b)phthalazine-1,5(2H)-dione:
Comparison with Similar Compounds
Comparison with Structurally Similar Compounds
Substituent-Driven Structural Analogues
The closest structural analogue is 3-(3-(4-Methyl-1-piperazinyl)propyl)-3,4,7,12-tetrahydro-1H-(1,2,5)triazepino(1,2-b)phthalazine-1,5(2H)-dione (). While both compounds share the triazepino-phthalazine backbone, the substituent differs:
- Target Compound : 3-Methoxypropyl group (electron-donating methoxy moiety).
- Analogue () : 4-Methylpiperazinylpropyl group (basic, tertiary amine functionality).
The piperazine group in the analogue could enhance binding to biological targets requiring cationic interactions (e.g., neurotransmitter receptors) .
Heterocyclic Diversity in Recent Syntheses
highlights coumarin- and benzodiazepine-fused tetrazolyl-pyrazolones (e.g., compounds 4g and 4h). While these lack the triazepino-phthalazine core, they share a heterocyclic design philosophy:
- 4g/4h : Incorporate coumarin (chromophore) and tetrazole (bioisostere for carboxylic acid).
- Target Compound : Focuses on triazepine-phthalazine hybridization.
The tetrazole group in 4g/4h may confer metabolic stability, whereas the triazepino-phthalazine system could offer unique conformational rigidity for target binding .
Research Findings and Limitations
Key Observations
Structural Flexibility: The triazepino-phthalazine scaffold allows modular substitution, as seen in and , enabling tuning of physicochemical and biological properties.
Substituent Impact : The choice of substituent (methoxy vs. piperazine) dictates solubility and target engagement mechanisms, though direct comparative bioactivity data are absent in the provided evidence.
Gaps in Evidence
- No explicit data on the target compound’s synthesis yield, stability, or biological activity.
- and focus on structural frameworks but lack head-to-head comparisons of triazepino-phthalazine derivatives.
Preparation Methods
Synthesis of the Phthalazine Core
- Starting materials : Phthalic anhydride or phthalic acid derivatives.
- Reaction with hydrazine hydrate : Forms phthalazine-1,4-dione intermediates.
- Cyclization conditions : Typically reflux in ethanol or other polar solvents, sometimes catalyzed by acids or bases to promote ring closure.
Formation of the 1,2,5-Triazepine Ring
- Nitrogen source : Hydrazine derivatives or substituted hydrazines.
- Cyclization : Intramolecular nucleophilic attack forming the seven-membered triazepine ring fused to the phthalazine.
- Conditions : Heating under reflux, often in polar aprotic solvents like DMF or DMSO, sometimes with dehydrating agents.
Introduction of the 3-(3-Methoxypropyl) Side Chain
- Alkylation approach : The triazepino-phthalazine intermediate bearing a reactive nitrogen or carbon site at position 3 is alkylated with 3-methoxypropyl halides (e.g., 3-methoxypropyl bromide or chloride).
- Base catalysis : Alkylation is facilitated by bases such as potassium carbonate or sodium hydride to deprotonate the nucleophilic site.
- Solvent : Polar aprotic solvents like acetonitrile or DMF are preferred for efficient alkylation.
Selective Reduction to Tetrahydro Derivative
- Hydrogenation catalysts : Palladium on carbon (Pd/C) or Raney nickel under hydrogen atmosphere.
- Conditions : Mild pressure and temperature to avoid over-reduction.
- Outcome : Partial saturation of the aromatic rings to yield the tetrahydro form without reducing the keto groups.
Representative Reaction Scheme
| Step | Reaction Type | Reagents/Conditions | Outcome |
|---|---|---|---|
| 1 | Phthalazine formation | Phthalic anhydride + hydrazine hydrate, reflux in ethanol | Phthalazine-1,4-dione intermediate |
| 2 | Triazepine ring closure | Heating with hydrazine derivative in DMF | Fused triazepino-phthalazine core |
| 3 | Alkylation | 3-Methoxypropyl bromide, K2CO3, DMF, RT | 3-(3-Methoxypropyl) substituted intermediate |
| 4 | Partial hydrogenation | Pd/C, H2, mild pressure, room temp | 3-(3-Methoxypropyl)-3,4,7,12-tetrahydro-1H-(1,2,5)triazepino(1,2-b)phthalazine-1,5(2H)-dione |
Research Findings and Optimization Notes
- Yield optimization : Alkylation yields depend strongly on the base and solvent choice; potassium carbonate in DMF typically gives high yields.
- Purity considerations : The final compound requires purification by column chromatography or recrystallization due to close polarity of intermediates.
- Catalyst selection : Pd/C is preferred for selective hydrogenation; Raney nickel may cause over-reduction.
- Temperature control : Maintaining mild temperatures during hydrogenation prevents decomposition or over-reduction of keto groups.
- Side reactions : Over-alkylation or polymerization can occur if excess alkyl halide is used; stoichiometric control is critical.
Comparative Data Table of Related Compounds’ Preparation
Featured Recommendations
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
